Cas no 1332834-92-0 (D-erythro-Pentitol, 1,4-anhydro-2-deoxy-, 3-(4-methylbenzoate))

• Product Name: D-erythro-Pentitol, 1,4-anhydro-2-deoxy-, 3-(4-methylbenzoate)
• CAS No: 1332834-92-0
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 5728384
• Update Time: 2024-02-03

D-erythro-Pentitol, 1,4-anhydro-2-deoxy-, 3-(4-methylbenzoate) Chemical and Physical Properties

Names and Identifiers

• D-erythro-Pentitol, 1,4-anhydro-2-deoxy-, 3-(4-methylbenzoate)

• Inchi： 1S/C13H16O4/c1-9-2-4-10(5-3-9)13(15)17-11-6-7-16-12(11)8-14/h2-5,11-12,14H,6-8H2,1H3/t11-,12+/m0/s1
• InChI Key： MBNZJXZTNNOOJO-NWDGAFQWSA-N
• SMILES： O([C@H]1CCO[C@@H]1CO)C(C1C=CC(=CC=1)C)=O

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Melting Point: 88-90 °C
• Boiling Point: 378.2±32.0 °C(Predicted)
• pka: 14.44±0.10(Predicted)